Cas no 436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-)

Benzenemethanamine,3-fluoro-N-(phenylmethyl)- structure

436086-79-2 structure

Product Name:Benzenemethanamine,3-fluoro-N-(phenylmethyl)-

CAS No:436086-79-2

Molecular Formula:C₁₄H₁₄NF

Molecular Weight:215.26606

MDL:MFCD03724405

CID:334378

PubChem ID:769794

Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Properties

Names and Identifiers

- Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
- Benzyl-(3-fluoro-benzyl)-amine
- N-[(3-fluorophenyl)methyl]-1-phenylmethanamine
- [(3-fluorophenyl)methyl]benzylamine
- benzyl[(3-fluorophenyl)methyl]amine
- DTXSID90354342
- N-Benzyl-1-(3-fluorophenyl)methanamine
- N-Benzyl-3-fluorobenzylamine
- A1-24091
- SB79012
- AKOS000225882
- SR-01000325631-1
- SCHEMBL21165344
- SR-01000325631
- BRD-K76315021-001-01-9
- 436086-79-2
- BENZYL-(3-FLUOROBENZYL)AMINE
- MFCD03724405
- MDL： MFCD03724405
- InChIKey： XBXOBRJGFVKXGW-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H14FN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,16H,10-11H2
- SMILES： C1=CC=C(C=C1)CNCC2=CC(=CC=C2)F

Computed Properties

Exact Mass: 215.11100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 215.111
Heavy Atom Count: 16
Complexity: 189
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 12A^2

Experimental Properties

LogP: 3.50640
PSA: 12.03000
Boiling Point: 303.4°Cat760mmHg
Flash Point: 137.3°C

Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG18358-1g	BENZYL-(3-FLUORO-BENZYL)-AMINE	436086-79-2	95%	1g	$572.00	2024-04-20
abcr	AB278447-1 g	N-Benzyl-3-fluorobenzylamine; .	436086-79-2		1g	€275.00	2023-04-26
Crysdot LLC	CD12071917-5g	N-Benzyl-1-(3-fluorophenyl)methanamine	436086-79-2	97%	5g	$874	2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1626903-5g	N-benzyl-1-(3-fluorophenyl)methanamine	436086-79-2	98%	5g	￥10987.00

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436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:436086-79-2)Benzenemethanamine,3-fluoro-N-(phenylmethyl)-

Purity:99%

Quantity:1g

Price($):265.0